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Compound of Interest

Compound Name: 2-Amino-4-methyiphenol

Cat. No.: B1222752

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the synthesis of 2-Amino-4-methylphenol, a
versatile intermediate used in the production of colorants, pharmaceuticals, and other specialty
chemicals.[1] The primary synthetic route involves the nitration of p-cresol followed by the
reduction of the resulting nitro intermediate.

Overview of Synthesis Pathway

The synthesis of 2-Amino-4-methylphenol is typically achieved through a two-step process:
 Nitration of p-Cresol (4-methylphenol): p-Cresol is nitrated to form 4-methyl-2-nitrophenol.

» Reduction of 4-methyl-2-nitrophenol: The nitro group of the intermediate is reduced to an
amino group to yield the final product, 2-Amino-4-methylphenol.[1][2]

Two common methods for the reduction step are reduction with an alkali sulfide or catalytic
hydrogenation.[2]

Data Presentation: Comparison of Reduction Methods
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Note: Detailed quantitative yield data for the alkali sulfide reduction method was not available in
the cited literature.

Experimental Protocol: Synthesis of 2-Amino-4-
methylphenol via Catalytic Hydrogenation

This protocol details the reduction of 4-methyl-2-nitrophenol to 2-Amino-4-methylphenol using
catalytic hydrogenation. This method is reported to have a high yield.[3]

Materials:

e 4-methyl-2-nitrophenol

e Methanol

¢ Palladium on activated carbon (Pd/C, 10 wt%)
o Celite

e Hydrogen gas (Hz2)

¢ Round-bottom flask

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.chemicalbook.com/synthesis/2-amino-p-cresol.htm
https://www.allhdi.com/archives/39795
https://www.benchchem.com/product/b1222752?utm_src=pdf-body
https://www.benchchem.com/product/b1222752?utm_src=pdf-body
https://www.benchchem.com/product/b1222752?utm_src=pdf-body
https://www.chemicalbook.com/synthesis/2-amino-p-cresol.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1222752?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Stirring apparatus

Hydrogen balloon or hydrogenation apparatus

Filtration apparatus (e.g., Buchner funnel)

Rotary evaporator

Procedure:

e Reaction Setup:

o In a round-bottom flask, dissolve 1.0 g (6.53 mmol) of 4-methyl-2-nitrophenol in 10 mL of
methanol at 23°C.[3]

o To this solution, carefully add 400 mg of 10 wt% Pd/C catalyst.[3]

e Hydrogenation:

o Deoxygenate the reaction mixture under a vacuum.

o Purge the flask with hydrogen gas from a balloon or using a hydrogenation apparatus.[3]

o Stir the reaction mixture vigorously under a hydrogen atmosphere for 5 hours at 23°C.[3]

e Work-up and Isolation:

o Upon completion of the reaction, filter the mixture through a pad of Celite to remove the
Pd/C catalyst.[3]

o Rinse the Celite pad with 100 mL of methanol to ensure all the product is collected.[3]

o Concentrate the filtrate in vacuo using a rotary evaporator to yield 2-amino-4-
methylphenol.[3] The reported yield for this procedure is 100% (803 mg).[3]

Storage:

Store the final product in a cool, ventilated warehouse, away from fire and heat sources. The
packaging should be sealed. It is advisable to store it separately from oxidants and acidic
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substances.[2]

Visualizations
Synthesis Workflow Diagram

The following diagram illustrates the two-step synthesis of 2-Amino-4-methylphenol from p-
cresol.
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Caption: Workflow for the synthesis of 2-Amino-4-methylphenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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